Cas no 55745-70-5 (2,3-dihydro-1-benzofuran-5-carbaldehyde)

2,3-dihydro-1-benzofuran-5-carbaldehyde Properties

Names and Identifiers

• 2,3-Dihydrobenzo[b]furan-5-carbaldehyde
• 2,3-Dihydrobenzofuran-5-carboxaldehyde
• 5-Coumarancarboxaldehyde
• 2,3-Dihydro-1-benzofuran-5-carbaldehyde
• 2,3-dihyro-1-benzofuran-5-carbaldehyde
• 2,3-Dihydro-1-benzofuran-5-carboxaldehyde
• 2,3-Dihydro-5-benzofurancarboxaldehyde
• 2,3-Dihydrobenzo[b]furan-5-carboxaldehyde
• 5-Formyl-2,3-dihydro-1-benzofuran
• 5-Formyl-2,3-dihydrobenzo[b]furan
• 5-Formyl-2,3-dihydrobenzofuran
• 5-Formylcoumaran
• 2,3-Dihydro-benzofuran-5-carbaldehyde
• +Expand

• MDL： MFCD00068058
• InChIKey： WEBVDBDZSOJGPB-UHFFFAOYSA-N
• SMILES： O=CC1=CC2=C(OCC2)C=C1

Computed Properties

• Exact Mass: 148.05200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 148.05243
• Heavy Atom Count: 11
• Complexity: 156
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 1.43400
• PSA: 26.30000
• Refractive Index: n20/D 1.6000(lit.)
• Boiling Point: 88-89 °C/0.1 mmHg(lit.)
• Flash Point: Fahrenheit: >230 ° f
  Celsius: >110 ° c
  
• Color/Form: Liquid
• Solubility: Not determined
• Density: 1.177 g/mL at 25 °C(lit.)

2,3-dihydro-1-benzofuran-5-carbaldehyde Security Information

• Symbol: GHS08
• WGK Germany：3
• Safety Term：S37/39
• Safety Instruction： S37/39
• Risk Phrases：R43
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H334
• Warning Statement： P261-P342+P311
• Prompt：warning
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases： 43
• Signal Word：Danger
• HazardClass：IRRITANT

2,3-dihydro-1-benzofuran-5-carbaldehyde Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds